Cas no 1823441-24-2 (1-ethyl-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid)

• Product Name: 1-ethyl-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• CAS No: 1823441-24-2
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 5103650
• Update Time: 2026-03-03

1-ethyl-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 1-ethyl-1,6-dihydro-2-methyl-6-oxo-
• 1-ethyl-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid

• Inchi： 1S/C9H11NO3/c1-3-10-6(2)7(9(12)13)4-5-8(10)11/h4-5H,3H2,1-2H3,(H,12,13)
• InChI Key： PKGLFVDRIDXODX-UHFFFAOYSA-N
• SMILES： C1(C)N(CC)C(=O)C=CC=1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 1-ethyl-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid

Recent Advances in the Study of 1-ethyl-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid (CAS: 1823441-24-2)

The compound 1-ethyl-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid (CAS: 1823441-24-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with diverse pharmacological properties. Researchers have successfully optimized the synthesis route for 1-ethyl-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid, achieving higher yields and purity, which is crucial for its application in drug development. The compound's unique structural features make it a promising scaffold for designing inhibitors targeting specific enzymes involved in inflammatory and metabolic disorders.

In vitro and in vivo studies have demonstrated that derivatives of 1-ethyl-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid exhibit notable anti-inflammatory and antioxidant activities. These findings suggest its potential utility in treating conditions such as rheumatoid arthritis and neurodegenerative diseases. Furthermore, molecular docking studies have revealed strong binding affinities between this compound and key protein targets, providing a mechanistic basis for its observed biological effects.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 1-ethyl-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid derivatives. Current research is focused on improving bioavailability and reducing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development stages.

In conclusion, 1-ethyl-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid represents a valuable chemical entity with significant therapeutic potential. Continued research into its structure-activity relationships and mechanism of action will be essential for translating these findings into clinically relevant applications. The compound's versatility as a building block for drug discovery underscores its importance in modern medicinal chemistry research.